Cas no 2034264-46-3 (1-methanesulfonyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine)

• Product Name: 1-methanesulfonyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine
• CAS No: 2034264-46-3
• MF: C₁₃H₂₀N₄O₃S
• MW: 312.3879
• CID: 5348377
• Update Time: 2025-06-09

1-methanesulfonyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfonylpiperazin-1-yl)-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)methanone
• (4-(methylsulfonyl)piperazin-1-yl)(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)methanone
• 1-methanesulfonyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine

• Inchi： 1S/C13H20N4O3S/c1-21(19,20)16-8-6-15(7-9-16)13(18)12-10-11-4-2-3-5-17(11)14-12/h10H,2-9H2,1H3
• InChI Key： AYTOQOZLFQIKRJ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N1C([H])([H])C([H])([H])N(C(C2C([H])=C3C([H])([H])C([H])([H])C([H])([H])C([H])([H])N3N=2)=O)C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 496
• XLogP3: -0.2
• Topological Polar Surface Area: 83.9

Additional information on 1-methanesulfonyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine

Comprehensive Overview of 1-Methanesulfonyl-4-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridine-2-Carbonyl}Piperazine (CAS 2034264-46-3)

The compound 1-methanesulfonyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine (CAS 2034264-46-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrazolo[1,5-a]pyridine core with a methanesulfonyl-piperazine moiety, makes it a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly exploring its potential in kinase inhibition and GPCR (G-protein coupled receptor) applications, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions in the field revolves around the synthetic pathways for CAS 2034264-46-3. The compound is typically synthesized via multi-step organic reactions, including amide coupling and sulfonylation, with yields optimized through advanced catalytic methods. Its physicochemical properties, such as solubility in polar solvents and thermal stability, are critical for formulation development. Recent studies highlight its compatibility with liposomal delivery systems, a hot topic in nanomedicine, enhancing its bioavailability for potential central nervous system (CNS) applications.

From a structural-activity relationship (SAR) perspective, the pyrazolo[1,5-a]pyridine scaffold is notable for its hydrogen-bonding capacity and aromatic stacking, which are pivotal for binding affinity. The methanesulfonyl group further augments metabolic stability, addressing a common challenge in drug design. Discussions in forums often compare this compound to analogous piperazine derivatives, emphasizing its lower cytotoxicity profile—a key consideration in preclinical safety assessments.

In the context of AI-driven drug discovery, CAS 2034264-46-3 has been featured in machine learning models predicting ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties. Its logP and polar surface area values align with Lipinski’s Rule of Five, making it a viable lead compound. These attributes resonate with industry demands for computational chemistry tools to accelerate hit-to-lead optimization.

Environmental and regulatory aspects of 1-methanesulfonyl-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine are also under scrutiny. While not classified as hazardous, its biodegradability and ecotoxicological impact are being evaluated to comply with green chemistry principles. This aligns with the growing emphasis on sustainable synthesis in the pharmaceutical industry, a frequent topic in ESG (Environmental, Social, Governance) reports.

In summary, CAS 2034264-46-3 represents a versatile scaffold with broad applicability in medicinal chemistry. Its integration into high-throughput screening libraries and fragment-based drug design underscores its relevance in modern research. As the scientific community continues to explore its mechanisms, this compound is poised to contribute to breakthroughs in oncology, neurology, and infectious disease therapeutics.